Cas no 62316-86-3 (Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate)

• Product Name: Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate
• CAS No: 62316-86-3
• MF: C₁₄H₂₃NO₃S
• MW: 285.402323007584
• CID: 449489
• PubChem ID: 71387582
• Update Time: 2025-04-19

Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-methyl-, 4-methylbenzenesulfonate
• 4-methylbenzenesulfonic acid,N-methylcyclohexanamine
• DTXSID00809696
• 62316-86-3
• 4-Methylbenzene-1-sulfonic acid--N-methylcyclohexanamine (1/1)

• Inchi： 1S/C7H15N.C7H8O3S/c1-8-7-5-3-2-4-6-7;1-6-2-4-7(5-3-6)11(8,9)10/h7-8H,2-6H2,1H3;2-5H,1H3,(H,8,9,10)
• InChI Key： GRKXMLZNTQLUFX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.N(C)C1CCCCC1

Computed Properties

• Exact Mass: 285.13999
• Monoisotopic Mass: 285.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 66.4